Cas no 1396882-54-4 (3-cyclopropyl-4-phenyl-1-(pyridin-2-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-cyclopropyl-4-phenyl-1-(pyridin-2-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 1396882-54-4
• MF: C₁₇H₁₆N₄O
• MW: 292.335143089294
• CID: 6585005
• PubChem ID: 71793640
• Update Time: 2025-11-01

3-cyclopropyl-4-phenyl-1-(pyridin-2-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-4-phenyl-1-(pyridin-2-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• 5-cyclopropyl-4-phenyl-2-(pyridin-2-ylmethyl)-1,2,4-triazol-3-one
• 1396882-54-4
• 3-cyclopropyl-4-phenyl-1-[(pyridin-2-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one
• 3-cyclopropyl-4-phenyl-1-(pyridin-2-ylmethyl)-1H-1,2,4-triazol-5(4H)-one
• AKOS024544017
• F6246-1689

• Inchi： 1S/C17H16N4O/c22-17-20(12-14-6-4-5-11-18-14)19-16(13-9-10-13)21(17)15-7-2-1-3-8-15/h1-8,11,13H,9-10,12H2
• InChI Key： ZCPVGFICUQRKNJ-UHFFFAOYSA-N
• SMILES： N1=C(C2CC2)N(C2=CC=CC=C2)C(=O)N1CC1=NC=CC=C1

Computed Properties

• Exact Mass: 292.13241115g/mol
• Monoisotopic Mass: 292.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-cyclopropyl-4-phenyl-1-(pyridin-2-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one

Introduction to 3-cyclopropyl-4-phenyl-1-(pyridin-2-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1396882-54-4)

The compound 3-cyclopropyl-4-phenyl-1-(pyridin-2-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1396882-54-4) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel heterocyclic scaffolds with potential therapeutic applications. This compound belongs to the triazolone class, a structural motif that has garnered considerable attention due to its versatility in drug discovery. The presence of multiple functional groups, including a cyclopropyl ring, a phenyl moiety, and a pyridinyl substituent, endows this molecule with unique physicochemical properties that make it an attractive candidate for further exploration.

Recent studies have highlighted the importance of triazolone derivatives in the development of bioactive molecules. These compounds often exhibit favorable pharmacokinetic profiles and can interact with biological targets in diverse ways. The 3-cyclopropyl substitution on the triazolone core is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in several drug-like molecules. This structural feature contributes to the compound's potential as a lead for the discovery of new therapeutic agents.

The 4,5-dihydro-1H-1,2,4-triazol-5-one scaffold itself is known for its stability and ability to form hydrogen bonds with biological targets. This makes it an excellent platform for designing molecules that can modulate enzyme activity or receptor binding. In particular, the pyridin-2-ylmethyl group introduces a polar region that can interact with hydrophilic pockets in proteins, further enhancing the compound's binding potential. This combination of structural features makes 3-cyclopropyl-4-phenyl-1-(pyridin-2-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that triazolone derivatives may have utility in treating a variety of conditions, including inflammatory diseases and infectious disorders. The cyclopropyl group has been shown to improve metabolic stability and oral bioavailability, which are critical factors for drug efficacy. Additionally, the phenyl ring can be modified to fine-tune pharmacological properties such as solubility and permeability.

In vitro studies have demonstrated that 3-cyclopropyl-4-phenyl-1-(pyridin-2-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one exhibits interesting biological activity. For instance, preliminary assays suggest that it may inhibit certain enzymes involved in inflammatory pathways. This aligns with ongoing efforts to develop novel anti-inflammatory agents that target specific molecular mechanisms without causing systemic side effects. The pyridinyl substituent also suggests potential interactions with ion channels or receptors relevant to neurological disorders.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of the cyclopropyl group requires careful consideration of reaction conditions to ensure high yield and purity. Similarly, the attachment of the phenyl and pyridinyl moieties demands precise control over functional group transformations. Advances in catalytic methods have made it possible to construct complex heterocyclic systems more efficiently than ever before.

From a computational chemistry perspective, 3-cyclopropyl-4-phenyl-1-(pyridin-2-y l)methyl)-4 ,5 -dihydro -1 H -1 , 2 , 4 -triazol -5 -one has been subjected to extensive molecular modeling studies. These simulations have provided valuable insights into its binding mode and interactions with potential targets. By leveraging computational tools such as molecular dynamics and docking algorithms, researchers can predict how this molecule might behave within a biological system. This approach accelerates the drug discovery process by allowing virtual screening of thousands of compounds before experimental testing.

The future prospects for this compound are promising given its unique structural features and demonstrated biological activity. Further research is needed to optimize its pharmacological properties and explore new therapeutic indications. Collaborative efforts between synthetic chemists and biologists will be essential in translating this promising lead into a viable drug candidate.

In conclusion,3-cycloprop yl - 4 -phen yl - 1 -( py ridin - 2 -y l)methyl - 4 , 5 -dihydro - 1 H - 1 , 2 , 4 -triaz ol - 5 -one (CAS No. 1396882--54--44) exemplifies the innovative spirit of modern medicinal chemistry . Its multifaceted structure offers numerous opportunities for therapeutic development , making it a compelling subject for further investigation . As research continues , we can expect more insights into its potential applications and mechanisms of action .